![molecular formula C19H32N2O3 B6062737 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol](/img/structure/B6062737.png)
2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol is a chemical compound that is used in scientific research for its potential medical applications. It is a synthetic compound that is derived from phenol and piperazine.
Mechanism of Action
The exact mechanism of action of 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol is not fully understood. However, it is believed to work by modulating various neurotransmitters and receptors in the brain, including dopamine and serotonin. It may also have antioxidant properties that protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may be responsible for its neuroprotective effects. It also has anti-inflammatory properties and may reduce oxidative stress. Additionally, it has been shown to have anti-cancer properties and may inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol in lab experiments is its potential medical applications. It may be useful in the development of new treatments for neurological disorders and cancer. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol. One area of research is to further understand its mechanism of action and how it modulates neurotransmitters and receptors in the brain. Additionally, more research is needed to fully explore its potential medical applications, particularly in the treatment of Parkinson's disease and other neurodegenerative disorders. Finally, research is needed to optimize its use in lab experiments and to develop new methods for synthesizing the compound.
Synthesis Methods
The synthesis of 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol involves the reaction of phenol and piperazine with various reagents and solvents. The exact synthesis method varies depending on the desired purity and yield of the compound. However, the general reaction involves the condensation of phenol with piperazine in the presence of a catalyst to form an intermediate product, which is then further reacted with other reagents to form the final product.
Scientific Research Applications
2-ethoxy-6-{[3-(2-hydroxyethyl)-4-isobutyl-1-piperazinyl]methyl}phenol has been studied for its potential medical applications, particularly in the treatment of neurological disorders. It has been shown to have neuroprotective effects and may be useful in the treatment of Parkinson's disease and other neurodegenerative disorders. Additionally, it has been studied for its potential anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
2-ethoxy-6-[[3-(2-hydroxyethyl)-4-(2-methylpropyl)piperazin-1-yl]methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32N2O3/c1-4-24-18-7-5-6-16(19(18)23)13-20-9-10-21(12-15(2)3)17(14-20)8-11-22/h5-7,15,17,22-23H,4,8-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGBDKMSVLMXOBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)CN2CCN(C(C2)CCO)CC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.